Cas no 2340-84-3 (1H,1H,2H,3H-Perfluoroundec-2-en-1-ol)

• Product Name: 1H,1H,2H,3H-Perfluoroundec-2-en-1-ol
• CAS No: 2340-84-3
• MF: C₁₁H₅F₁₇O
• MW: 476.129663228989
• MDL: MFCD00042361
• CID: 253749
• PubChem ID: 5708699
• Update Time: 2025-05-25

1H,1H,2H,3H-Perfluoroundec-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Undecen-1-ol,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoro-
• 3-(Perfluoron-octyl)prop-2-enol
• 3-(Perfluorooctyl)prop-2-enol
• 4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoroundec-2-en-1-ol
• AKOS015852692
• SZUDACTYWYPFLY-OWOJBTEDSA-N
• SCHEMBL8616829
• 2-Undecen-1-ol, 4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoro-
• (E)-4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoroundec-2-en-1-ol
• 1H,1H,2H,3H-Perfluoroundec-2-en-1-ol
• 2340-84-3

• MDL： MFCD00042361
• Inchi： 1S/C11H5F17O/c12-4(13,2-1-3-29)5(14,15)6(16,17)7(18,19)8(20,21)9(22,23)10(24,25)11(26,27)28/h1-2,29H,3H2/b2-1+
• InChI Key： SZUDACTYWYPFLY-OWOJBTEDSA-N
• SMILES： FC(C(C(C(/C=C/CO)(F)F)(F)F)(F)F)(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 476.00700
• Monoisotopic Mass: 476.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.718
• Boiling Point: 82-85°C 8mm
• Flash Point: 76.1 ºC
• Refractive Index: 1.33
• PSA: 20.23000
• LogP: 5.54430

1H,1H,2H,3H-Perfluoroundec-2-en-1-ol Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 1H,1H,2H,3H-Perfluoroundec-2-en-1-ol

Comprehensive Overview of 1H,1H,2H,3H-Perfluoroundec-2-en-1-ol (CAS No. 2340-84-3): Properties, Applications, and Industry Trends

1H,1H,2H,3H-Perfluoroundec-2-en-1-ol (CAS No. 2340-84-3) is a fluorinated organic compound gaining significant attention in advanced material science and specialty chemical industries. This perfluorinated alcohol derivative exhibits unique physicochemical properties, including exceptional thermal stability, low surface energy, and hydrophobic characteristics, making it invaluable for high-performance applications. As industries increasingly prioritize sustainability and functional materials, compounds like 1H,1H,2H,3H-Perfluoroundec-2-en-1-ol are being explored for their potential in green chemistry and eco-friendly coatings.

The molecular structure of 1H,1H,2H,3H-Perfluoroundec-2-en-1-ol features a partially fluorinated carbon chain with a terminal hydroxyl group, combining the benefits of fluorocarbons with the reactivity of alcohols. This hybrid structure enables its use as a surface modifier in textiles, electronics, and biomedical devices. Recent studies highlight its role in developing anti-fouling coatings for marine applications, addressing global concerns about biofouling and its environmental impact. Researchers are also investigating its potential in water-repellent nanomaterials, a hot topic in material science forums and patent filings.

From an industrial perspective, CAS No. 2340-84-3 is frequently discussed in contexts like fluoropolymer synthesis and specialty surfactant formulations. Its compatibility with other fluorinated compounds makes it a candidate for creating high-performance lubricants and release agents, particularly in extreme temperature conditions. Manufacturers are optimizing synthesis routes to improve yield and purity, responding to growing demand from the aerospace and renewable energy sectors. Analytical techniques such as GC-MS and NMR spectroscopy are critical for quality control during production.

Environmental and safety profiles of perfluorinated compounds remain a key discussion point among researchers. While 1H,1H,2H,3H-Perfluoroundec-2-en-1-ol demonstrates advantages over traditional long-chain PFAS (per- and polyfluoroalkyl substances), its biodegradability and lifecycle analysis are active research areas. Regulatory bodies and industry consortia are collaborating to establish guidelines for responsible use, aligning with circular economy principles. This positions CAS No. 2340-84-3 as a subject of interest in sustainable chemistry webinars and whitepapers.

In consumer applications, derivatives of 1H,1H,2H,3H-Perfluoroundec-2-en-1-ol are being tested for stain-resistant textiles and oil-repellent packaging—addressing frequent search queries about "eco-friendly waterproofing solutions." Its intermediate role in synthesizing fluorinated acrylates also connects to trending topics like smart coatings and self-cleaning surfaces. Patent databases show growing innovation around this compound, particularly in microelectronics encapsulation and flexible display technologies.

For researchers sourcing 2340-84-3, technical specifications typically include ≥95% purity, with storage recommendations emphasizing protection from moisture and light. Suppliers often highlight its solubility profile—compatible with fluorinated solvents and select polar aprotic solvents—which is crucial information for formulation chemists. Analytical certificates usually provide detailed chromatographic data and spectroscopic characterization, addressing quality concerns raised in academic and industrial procurement discussions.

Future directions for 1H,1H,2H,3H-Perfluoroundec-2-en-1-ol research may focus on catalytic fluorination methods to reduce synthetic complexity, and biocompatible derivatives for medical device coatings. The compound's relevance to energy storage applications (e.g., battery separator coatings) and advanced composites is another emerging theme in scientific literature. As global regulations evolve, manufacturers are investing in alternative fluorination technologies to maintain performance while addressing environmental considerations—a balance frequently searched by R&D professionals.